Cas no 106047-35-2 (3,5':2',4''-Terpyridine)
3,5':2',4''-Terpyridine structure
Product Name:3,5':2',4''-Terpyridine
CAS No:106047-35-2
MF:C15H11N3
MW:233.267942667007
CID:1169503
PubChem ID:13546461
Update Time:2025-04-20
3,5':2',4''-Terpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5':2',4''-Terpyridine
- 106047-35-2
- 3,3':6',4''-Terpyridine
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- Inchi: 1S/C15H11N3/c1-2-13(10-17-7-1)14-3-4-15(18-11-14)12-5-8-16-9-6-12/h1-11H
- InChI Key: MLCJLDAEZRILCQ-UHFFFAOYSA-N
- SMILES: N1C=C(C=CC=1C1C=CN=CC=1)C1C=NC=CC=1
Computed Properties
- Exact Mass: 233.09543
- Monoisotopic Mass: 233.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
3,5':2',4''-Terpyridine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
106047-35-2 (3,5':2',4''-Terpyridine) Related Products
- 27063-84-9(Pyridine,4,5-dimethyl-2-phenyl-)
- 581-50-0(Isonicoteine)
- 27012-22-2(5-Methyl-2-phenylpyridine)
- 26844-80-4(5-Methyl-2,3'bipyridinyl)
- 15827-72-2(2,5-Diphenylpyridine)
- 156021-08-8(4-Methyl-2,5-diphenylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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